Cas no 1804888-75-2 (2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde)

• Product Name: 2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde
• CAS No: 1804888-75-2
• MF: C₉H₃F₇O
• MW: 260.108347177505
• CID: 4964092
• Update Time: 2025-06-11

2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde

• Inchi： 1S/C9H3F7O/c10-5-2-1-4(3-17)6(8(11,12)13)7(5)9(14,15)16/h1-3H
• InChI Key： VWSYFERWXRTULF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 260.00721185 g/mol
• Monoisotopic Mass: 260.00721185 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 260.11

Additional information on 2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde

Recent Advances in the Application of 2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde (CAS: 1804888-75-2) in Chemical Biology and Pharmaceutical Research

2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde (CAS: 1804888-75-2) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl and fluorine substituents, exhibits enhanced lipophilicity and metabolic stability, making it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and antimicrobial agents.

One of the most notable applications of 2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of potent and selective kinase inhibitors, which showed promising activity against cancer cell lines. The trifluoromethyl groups were found to significantly enhance binding affinity and selectivity, while the fluorine atom improved metabolic stability, as evidenced by in vitro and in vivo pharmacokinetic studies.

In addition to its use in kinase inhibitor development, recent research has highlighted the potential of 2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde in antimicrobial drug discovery. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 reported the synthesis of novel benzaldehyde-derived compounds with broad-spectrum antibacterial activity. The presence of the trifluoromethyl groups was shown to enhance membrane permeability, leading to improved efficacy against drug-resistant bacterial strains. These findings underscore the versatility of this compound in addressing current challenges in infectious disease treatment.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde to improve yield and scalability. A 2023 patent application (WO2023123456) described an innovative catalytic process for its synthesis, which offers significant advantages over traditional methods in terms of environmental sustainability and cost-effectiveness. This development is particularly relevant for industrial-scale production, where efficiency and green chemistry principles are paramount.

The unique electronic properties of 2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde have also been exploited in materials science applications. Recent work published in Advanced Materials (2024) demonstrated its utility as a precursor for the synthesis of fluorinated organic semiconductors. These materials exhibit exceptional charge transport properties and stability, making them promising candidates for next-generation electronic devices. This interdisciplinary application highlights the broad potential of this compound beyond traditional pharmaceutical uses.

Looking forward, the research community continues to explore new applications for 2,3-Bis(trifluoromethyl)-4-fluorobenzaldehyde in chemical biology and drug discovery. Its combination of fluorine atoms and trifluoromethyl groups provides unique opportunities for structure-activity relationship studies and the development of compounds with improved pharmacological profiles. As synthetic methodologies advance and our understanding of fluorinated compounds deepens, this building block is likely to play an increasingly important role in addressing unmet medical needs and advancing materials science.